Cas no 2137098-12-3 (1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)-
• CAS No: 2137098-12-3
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5293065
• Update Time: 2023-08-25

1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-methyl-2-(2-methylpropanoyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-methyl-2-(2-methyl-1-oxopropyl)-, 1,1-dimethylethyl ester, (2S)-

• Inchi： 1S/C14H25NO3/c1-10(2)11(16)14(6)8-7-9-15(14)12(17)18-13(3,4)5/h10H,7-9H2,1-6H3/t14-/m0/s1
• InChI Key： GKBBUTJPBBRPAY-AWEZNQCLSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@]1(C)C(C(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• XLogP3: 2.6
• Topological Polar Surface Area: 46.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids